Cas no 1172411-53-8 (4-benzyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide)

• Product Name: 4-benzyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide
• CAS No: 1172411-53-8
• MF: C₂₁H₂₃N₃O
• MW: 333.426824808121
• CID: 6543035
• PubChem ID: 42110592
• Update Time: 2025-11-01

4-benzyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide
• F5087-0251
• 4-benzyl-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)benzamide
• 4-benzyl-N-(5-methyl-2-propan-2-ylpyrazol-3-yl)benzamide
• AKOS024496194
• 4-benzyl-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]benzamide
• 1172411-53-8
• VU0634218-1

• Inchi： 1S/C21H23N3O/c1-15(2)24-20(13-16(3)23-24)22-21(25)19-11-9-18(10-12-19)14-17-7-5-4-6-8-17/h4-13,15H,14H2,1-3H3,(H,22,25)
• InChI Key： KXRJWJSOZMCQKY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CC1C=CC=CC=1)NC1=CC(C)=NN1C(C)C

Computed Properties

• Exact Mass: 333.184112366g/mol
• Monoisotopic Mass: 333.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.9Ų

Additional information on 4-benzyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide

Introduction to 4-benzyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide (CAS No. 1172411-53-8)

4-benzyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide is a sophisticated organic compound characterized by its intricate molecular structure, which comprises multiple functional groups contributing to its unique chemical properties. This compound, identified by the CAS number 1172411-53-8, has garnered significant attention in the field of pharmaceutical research due to its potential biological activities and structural features that make it a promising candidate for further exploration.

The molecular framework of 4-benzyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide includes a benzamide core, a pyrazole ring, and various alkyl substituents. The presence of these structural elements not only influences its physicochemical properties but also suggests potential interactions with biological targets. Specifically, the benzamide moiety is known for its role in drug design, often serving as a pharmacophore in medicinal chemistry. The pyrazole ring, on the other hand, is a heterocyclic structure that has been extensively studied for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

In recent years, there has been a growing interest in exploring novel compounds that incorporate multiple pharmacophoric units to enhance their therapeutic efficacy. 4-benzyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide fits well within this paradigm, as its design allows for multiple interactions with biological systems. The benzyl and N-methyl substituents further contribute to the compound's complexity, potentially modulating its solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of 4-benzyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide is its potential application in the development of new therapeutic agents. Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, where the precise arrangement of atoms and functional groups dictates the compound's biological activity. The unique combination of structural features in this compound makes it an attractive candidate for further investigation.

Recent studies have begun to elucidate the biological profile of 4-benzyl-N-3-methyl-1-(propan-2-yl)-1H-pyrazol-5-ylbenzamide, revealing promising preliminary results. In vitro assays have shown that this compound exhibits inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, preliminary data suggest that it may interfere with pathways involved in inflammation and cancer progression. These findings are particularly intriguing given the growing demand for targeted therapies that can modulate specific disease mechanisms.

The synthesis of 4-benzyl-N-3-methyl-1-(propan-2-y)-1H-pyrazol -5 - ylbenzamide presents both challenges and opportunities for synthetic chemists. The complexity of its molecular structure requires careful planning and execution to ensure high yields and purity. Advanced synthetic methodologies, such as multi-step organic synthesis and catalytic transformations, are employed to construct the desired framework efficiently. The development of novel synthetic routes not only facilitates the production of this compound but also contributes to the broader field of synthetic chemistry.

The pharmacokinetic properties of 4-benzyl-N - 3 - methyl - 1 - ( propan - 2 - yl ) - 1 H - pyrazol - 5 - ylbenzamide are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Preliminary pharmacokinetic studies have provided valuable insights into these processes, helping researchers optimize the compound's properties for better therapeutic outcomes.

Future research directions for 4-benzyl-N - 3 - methyl - 1 - ( propan - 2 - yl ) - 1 H - pyrazol - 5 - ylbenzamide include further exploration of its biological activities through more comprehensive in vitro and in vivo studies. Additionally, computational modeling techniques are being employed to predict how this compound interacts with biological targets at the molecular level. These approaches can accelerate the drug discovery process by identifying potential lead compounds with high binding affinity and selectivity.

The potential applications of 4-benzyl-N - 3 - methyl - 1 -( propan - 2-y l ) - 1 H-pyrazol -5-y lbenzamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in research settings, where it can be used as an intermediate or scaffold for developing new compounds with tailored biological activities. This versatility underscores the importance of investing in basic research to uncover novel molecules with diverse applications.

In conclusion,4-benzyl-N – 3 – methyl – 1 – ( propan – 2 – yl ) – 1 H – pyrazol – 5 – ylbenzamide (CAS No. 1172411538) represents a significant advancement in pharmaceutical research due to its complex molecular structure and promising biological activities. Ongoing studies continue to uncover new insights into its therapeutic potential and synthetic feasibility, highlighting its importance as a candidate for further development in medicine and biotechnology.